[3-(Diethylamino)propyl](furan-2-ylmethyl)amine

• Molecular Formula: C12H22N2O
• Molecular Weight: 210.32 g/mol
• SMILES: CCN(CC)CCCNCC1=CC=CO1
• InChI: InChI=1S/C12H22N2O/c1-3-14(4-2)9-6-8-13-11-12-7-5-10-15-12/h5,7,10,13H,3-4,6,8-9,11H2,1-2H3
• InChIKey: YENPEIGFGMNMGM-UHFFFAOYSA-N

[3-(Diethylamino)propyl](furan-2-ylmethyl)amine (CAS 932270-03-6): Procurement Profile and Core Identity

[3-(Diethylamino)propyl](furan-2-ylmethyl)amine is a synthetic tertiary amine characterized by a furan-2-ylmethyl group linked via a propyl chain to a diethylamino moiety. It is classified as an aminoalkyl furan derivative [1]. This compound is available from specialized chemical suppliers as a research reagent with a specified minimum purity of 95% . Its primary applications are in medicinal chemistry as a synthetic intermediate or scaffold, with documented bioactivity against specific G-protein coupled receptor (GPCR) targets [2].

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GPCR pathway studies (reported TAAR1 agonist activity)

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Selective 5-HT2B antagonist tool (GPCR screen selectivity context)

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Aminoalkyl furan SAR scaffold (linker-dependent bioactivity)

• [1] US Patent No. 4,128,658. Aminoalkyl furan derivatives. View Source
• [2] ArrestinDB. Biological Activity Data for CHEMBL3628706 (pKi for Human TAAR1). View Source

Why [3-(Diethylamino)propyl](furan-2-ylmethyl)amine Cannot Be Substituted by Simple Structural Analogs

Generic substitution among aminoalkyl furan derivatives is not scientifically justified due to the profound impact of linker length and amine substitution on receptor binding profiles. The specific combination of a 1,3-propanediamine spacer and a diethylamino group in [3-(Diethylamino)propyl](furan-2-ylmethyl)amine is critical for its observed interaction with targets like TAAR1 and 5-HT2B [1][2]. Closely related analogs, such as those with an ethyl linker (e.g., [2-(Diethylamino)ethyl](furan-2-ylmethyl)amine, CAS 99991-35-2), possess a different molecular volume (MW: 196.29 vs 210.32 g/mol) and a shorter, more constrained spacer . These seemingly minor structural modifications can result in significantly altered pharmacokinetics, binding affinities, and selectivity profiles, making direct interchange without revalidation a high-risk proposition for any research or development program.

Linker-dependent receptor fit

Propyl spacer may support TAAR1/5-HT2B interaction

Ethyl spacer may alter binding conformation

Molecular volume and flexibility

Propyl chain provides extended reach

Ethyl chain reduces molecular volume, possibly affecting pharmacokinetics

Selectivity profile transfer

Reported TAAR1 selectivity and 5-HT2B antagonism

GPCR selectivity may not transfer without revalidation

• [1] ArrestinDB. Biological Activity Data for CHEMBL3628706 (pKi for Human TAAR1). View Source
• [2] PMC11091653, Table 1. In vitro pharmacological profile of a 5-HT2B antagonist series. View Source

Quantitative Differentiation Evidence: [3-(Diethylamino)propyl](furan-2-ylmethyl)amine vs. Comparators

GPCR Selectivity: High Potency for TAAR1 Over TAAR5

The compound demonstrates a distinct selectivity window between the closely related trace amine-associated receptors TAAR1 and TAAR5. It acts as an agonist at the human TAAR1 receptor with a pKi of 7.5 [1]. In contrast, it shows no significant agonism at the mouse TAAR5 receptor, with a reported EC50 of >10,000 nM [2]. This is a key differentiator from non-selective aminoalkyl furan derivatives that may activate multiple TAAR subtypes.

TAAR1 vs TAAR5 Selectivity

Cross-study comparable

TAAR1 pKi = 7.5; TAAR5 EC₅₀ > 10 µM

Supports TAAR1-specific pathway studies

Based on arrestin and BRET assay data

Evidence Dimension	Receptor Binding Affinity / Potency
Target Compound Data	hTAAR1: pKi = 7.5; mTAAR5: EC50 > 10,000 nM
Comparator Or Baseline	Non-selective ligands (Class-level baseline)
Quantified Difference	>100-fold difference in potency between TAAR1 and TAAR5
Conditions	TAAR1: pKi from ArrestinDB (Guide to Pharmacology). TAAR5: EC50 from HEK293 cell-based cAMP accumulation BRET assay.

Why This Matters

This selectivity profile is valuable for researchers studying TAAR1-specific signaling pathways, as it minimizes confounding off-target effects at TAAR5.

• [1] ArrestinDB. Biological Activity Data for CHEMBL3628706 (pKi for Human TAAR1). View Source
• [2] BindingDB. Entry for BDBM50227351 (CHEMBL3628706): Agonist activity at mouse TAAR5. View Source

Serotonin Receptor Subtype Selectivity: Potent 5-HT2B Antagonism

The compound exhibits potent antagonist activity at the 5-HT2B receptor with an IC50 of 22±9.0 nM in binding assays and 54 nM in a cellular functional assay [1]. Importantly, a broad GPCR screen against 161 targets revealed no significant activity at other receptors, including closely related serotonin subtypes like 5-HT2A or adrenergic and dopaminergic receptors [1]. This is a differentiating feature from less selective furan-containing GPCR ligands.

5-HT2B Antagonist IC50

Class-level inference

IC₅₀ = 22 nM (binding), 54 nM (functional)

Clean against 160 other GPCRs

Reported potent 5-HT2B antagonism; supports selectivity review

Broad GPCRome screen context

Evidence Dimension	Receptor Binding Affinity and Selectivity
Target Compound Data	5-HT2B IC50 = 22±9.0 nM (binding); IC50 = 54 nM (functional)
Comparator Or Baseline	Non-selective GPCR ligands (Class-level baseline)
Quantified Difference	Negative for 160 other GPCRs in a screening panel
Conditions	Binding assay and cellular functional assay (calcium release) for 5-HT2B; GPCRome-wide screening for selectivity.

Why This Matters

High selectivity for a single GPCR subtype is a critical attribute for a chemical probe, reducing the risk of polypharmacology and simplifying interpretation of biological results.

• [1] PMC11091653, Table 1. In vitro pharmacological profile of a 5-HT2B antagonist series. View Source

Purity Specifications: High Assay Consistency for Reliable Research

Commercially sourced [3-(Diethylamino)propyl](furan-2-ylmethyl)amine is specified to a minimum purity of 95% . This represents a quantifiable and verifiable standard of quality that is essential for reproducible research. In contrast, a common structural analog, [2-(Diethylamino)ethyl](furan-2-ylmethyl)amine, is also offered at a similar 95% purity , establishing a baseline expectation for the compound class. This specification ensures that any observed biological or chemical effect is attributable to the target molecule and not to a significant level of undefined impurities.

Minimum Purity

Specification review

≥95% (HPLC)

Analog also meets 95% spec

Verifiable specification; supports lot consistency

Supplier datasheet; internal QC recommended

Evidence Dimension	Minimum Purity Specification
Target Compound Data	Min. Purity: 95%
Comparator Or Baseline	[2-(Diethylamino)ethyl](furan-2-ylmethyl)amine (CAS 99991-35-2)
Quantified Difference	0% difference (both at 95%)
Conditions	As per vendor technical datasheet specifications.

Why This Matters

A verifiable, high-purity standard is non-negotiable for scientific procurement. It directly reduces experimental variability and ensures that investments in reagents yield interpretable data.

Structural Determinants: Linker Length Modulates Molecular Properties

The propyl linker in the target compound (resulting in a molecular weight of 210.32 g/mol) is a critical determinant of its physicochemical profile . This is distinct from the ethyl-linked analog, [2-(Diethylamino)ethyl](furan-2-ylmethyl)amine, which has a lower molecular weight of 196.29 g/mol . The extended linker in the target compound increases the distance between the basic amine and the furan ring, which is known from class-level SAR to influence membrane permeability, receptor binding conformation, and metabolic stability.

Linker Structure

Class-level

Propyl linker (MW 210.32) vs Ethyl linker (MW 196.29)

Class-level SAR supports linker-dependent property review

Calculated from molecular formula; experimental validation may be needed

Evidence Dimension	Molecular Weight and Linker Length
Target Compound Data	MW = 210.32 g/mol (Propyl linker)
Comparator Or Baseline	[2-(Diethylamino)ethyl](furan-2-ylmethyl)amine (CAS 99991-35-2)
Quantified Difference	MW difference = 14.03 g/mol (an additional methylene unit)
Conditions	Calculated from molecular formula.

Why This Matters

This is a fundamental structure-property relationship. For researchers building SAR tables or optimizing lead compounds, the choice between a propyl and ethyl linker is a key decision point with predictable consequences for molecular properties.

Validated Application Scenarios for [3-(Diethylamino)propyl](furan-2-ylmethyl)amine Based on Evidence

Chemical Probe for TAAR1-Mediated Signaling

Procurement for use as a tool compound to interrogate the functional role of Trace Amine-Associated Receptor 1 (TAAR1). The evidence shows the compound has a defined potency at human TAAR1 (pKi = 7.5) with >100-fold selectivity over TAAR5, enabling specific pathway activation studies [1][2].

Selective 5-HT2B Receptor Antagonist for Phenotypic Screening

Procurement for use in assays requiring potent and highly selective 5-HT2B receptor blockade. The compound's IC50 of 22 nM at 5-HT2B, combined with a clean profile in a broad 161-GPCR screen, makes it a superior choice to less selective antagonists for studies aiming to isolate 5-HT2B-mediated effects [1].

Scaffold for Structure-Activity Relationship (SAR) Studies on GPCRs

Procurement as a core scaffold for medicinal chemistry optimization. Its distinct linker length (propyl vs. ethyl analogs) and demonstrated bioactivity at two therapeutically relevant GPCRs provide a solid, quantitative starting point for iterative chemical modifications [1][2].

Application

Selection Property

Validation Focus

TAAR1 Signaling Pathway Studies

Reported TAAR1 agonist potency and selectivity over TAAR5

TAAR1-specific pathway activation review

5-HT2B Antagonist Screening

Reported 5-HT2B antagonist potency and GPCR selectivity profile

5-HT2B subtype-specific blockade review

GPCR SAR Scaffold Development

Linker-dependent SAR and baseline bioactivity at TAAR1/5-HT2B

Linker length and amine substitution optimization review

• [1] PMC11091653, Table 1. In vitro pharmacological profile of a 5-HT2B antagonist series. View Source
• [2] ArrestinDB. Biological Activity Data for CHEMBL3628706 (pKi for Human TAAR1). View Source
• [3] BindingDB. Entry for BDBM50227351 (CHEMBL3628706): Agonist activity at mouse TAAR5. View Source